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Compound of Interest

Compound Name: 2-Methoxy-2-phenylethan-1-amine
CAS No.: 3490-79-7
Cat. No.: B2833967

Get Quote

Executive Summary & Chemical Identity[1][2][3][4
[5]

This guide provides an in-depth technical analysis of 2-methoxy-2-phenylethan-1-amine

hydrochloride, a specialized chiral building block often used in the synthesis of neuroactive
compounds and peptidomimetics.[1] Unlike generic Safety Data Sheets (SDS), this document
bridges the gap between regulatory compliance and practical laboratory application, focusing
on the mechanistic reasons behind safety protocols.

Chemical Identification Matrix
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Parameter Technical Detail

2-methoxy-2-phenylethan-1-amine
IUPAC Name
hydrochloride

Common Synonyms -methoxy-phenethylamine HCI; 2-methoxy-2-

phenylethylamine HCI

62064-68-0 (Racemic) / 64715-86-2 ((R)-

CAS Number '

isomer)
Molecular Formula
Molecular Weight 187.67 g/mol

Phenyl ring functionalized at the

-position with a methoxy group; primary amine
Structure

at

-position.[1]
Physical State White to off-white crystalline solid.[1][2][3][4]
Solubility High solubility in Water, Methanol, Ethanol;

Insoluble in non-polar solvents (Hexane, Et20).

Hazard Profiling & Mechanistic Toxicology[1]

While often classified generically, the safety profile of this compound is dictated by two
structural features: the primary amine (irritant/corrosive potential) and the benzylic ether
(metabolic stability/reactivity).

GHS Classification (Self-Validated)

Based on structural analogs (phenethylamines) and pKa analysis:
o Signal Word:WARNING (Treat as DANGER for concentrated free base).

e Hazard Statements:
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[e]

H302: Harmful if swallowed (Neuroactive potential).[1]

o

H315: Causes skin irritation (Acidic salt hydrolysis).[1]

[¢]

H319: Causes serious eye irritation.[1][5][6][7]

[¢]

H335: May cause respiratory irritation.[1][5][6]

The "Why" Behind the Hazards

» Acidity of the Salt: The hydrochloride salt acts as a weak acid in aqueous solution (

).[1] Upon contact with mucous membranes (eyes/lungs), it hydrolyzes to release protons,
causing immediate irritation.

e Neuroactivity: Structurally, this compound is a

-substituted phenethylamine.[1][4] While the methoxy group reduces potency compared to
amphetamines, it retains lipophilicity, facilitating blood-brain barrier (BBB) penetration if the
free base is liberated in vivo [1].[1]

o Benzylic Reactivity: The benzylic position is susceptible to oxidative metabolism, potentially
forming reactive aldehyde intermediates in biological systems.[1]

Storage, Stability & Handling Protocols[1][8]
Hygroscopicity Management

Amine salts are notoriously hygroscopic.[1] Moisture absorption leads to "clumping," which
alters stoichiometry in precise synthesis.[1]

e Protocol: Store in a desiccator or under inert atmosphere (

or Ar).

« Verification: If the solid appears "sticky" or translucent, recrystallize from Ethanol/Et20
before use in sensitive catalysis.

Stability Logic Diagram (DOT)
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The following diagram illustrates the stability profile and potential degradation pathways

researchers must avoid.

Strong Acid (HBr/HI)

Strong Base (NaOH)
- Hydrate Formation

Moisture (H20) High Humidity (Stoichiometry Error)

> . M .
2-Methoxy-2-phenylethan-1-amine HCI pH > 10 > Free Amine CO2 Absorption > Amine Carbonate
. . (Volatile/Corrosive) (Air Exposure)
Heat + Lewis Acid

Ether Cleavage
(Degradation)

Click to download full resolution via product page

Figure 1: Stability and degradation pathways.[1] Note that the benzylic ether is relatively stable
to weak acids but cleaves under strong Lewis acidic conditions.

Emergency Response & Spill Management
Spill Decision Logic

Treat spills as Acidic Corrosives. Do not simply wipe with water, as this spreads the acidity.[1]
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Spill Detected

Is it Powder or Solution?

Powder Solution

Cover with Dry Lime/Sand Neutralize with NaHCO3

Avoid Dust Generation (Watch for CO2 bubbles)

Collect in Chem Waste
(Double Bag)

Check pH of Surface
(Must be 6-8)

Click to download full resolution via product page

Figure 2: Step-by-step decision tree for managing laboratory spills.

First Aid Causality

o Eye Contact: Flush for 15 minutes. Mechanism: The HCI salt is hypertonic and acidic;
immediate dilution prevents corneal protein denaturation.[1]

¢ Skin Contact: Wash with soap and water.[1] Mechanism: Lipophilic amines penetrate the
dermis; soap is required to emulsify and remove the organic cation effectively.[1]

Analytical Verification (Quality Control)[1]
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To ensure the integrity of the compound before use in clinical or preclinical workflows, use the
following self-validating analytical markers.

NMR Interpretation (Proton)

Solvent: DMSO-d6 or Methanol-d4[1]

Chemical Shift
( o ] ] Structural
Multiplicity Integration Assignment .
Logic
)
) Phenyl ring
7.30 - 7.45 Multiplet 5H Ar-H
protons.[1]
Ammonium
protons
8.30-8.50 Broad Singlet 3H (exchanges with
)-[1]
Deshielded
4.35-4.45 ddort 1H Ar-CH-O benzylic proton
(diagnostic).[1]
) Methoxy group
3.20 Singlet 3H -OCH_3 _
(sharp singlet).[1]
) Alpha-protons to
2.90-3.10 Multiplet 2H -CH_2-N

the nitrogen.[1]

Mass Spectrometry (LC-MS)

o Expected Mass:

m/z (Free base).[1]

e Artifacts: If you see

, this indicates demethylation (loss of
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, often due to high source energy or sample degradation) [2].

Synthesis & Application Notes
Benzylic Ether Cleavage

When using this building block, be aware that the methoxy group is a benzylic ether.
o Risk: It can be cleaved under standard hydrogenolysis conditions (

) often used to remove Cbz groups or reduce nitro groups.

e Prevention: If retaining the methoxy group is required during reduction steps, avoid Pd/C;
use chemoselective reductants like

or

for nitro reductions [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. prepchem.com [prepchem.com]
o 2. CAS 2687-43-6: O-Benzylhydroxylamine hydrochloride [cymitquimica.com]
e 3. CAS 156-28-5: 2-Phenylethylamine hydrochloride [cymitquimica.com]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://prepchem.com/2-phenylethylamine-hydrochloride/
https://pubmed.ncbi.nlm.nih.gov/static-page/down_bethesda.html
https://www.benchchem.com/product/b2833967/docs?utm_src=pdf-body#technical-safety-handling-guide-2-methoxy-2-phenylethan-1-amine-hydrochloride-1
https://prepchem.com/2-phenylethylamine-hydrochloride/
https://pubmed.ncbi.nlm.nih.gov/static-page/down_bethesda.html
https://prepchem.com/2-phenylethylamine-hydrochloride/
https://pubchem.ncbi.nlm.nih.gov/compound/409782
https://prepchem.com/2-phenylethylamine-hydrochloride/
https://www.organic-chemistry.org/protectivegroups/carboxyl/benzyl-esters.htm
https://prepchem.com/2-phenylethylamine-hydrochloride/
https://www.wiley.com/en-us/Protective+Groups+in+Organic+Synthesis%2C+5th+Edition-p-9781118057483
https://prepchem.com/2-phenylethylamine-hydrochloride/
https://www.benchchem.com/product/b2833967?utm_src=pdf-custom-synthesis#bc-rfq
https://prepchem.com/2-phenylethylamine-hydrochloride/
https://cymitquimica.com/cas/2687-43-6/
https://cymitquimica.com/cas/156-28-5/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2833967?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 4. CAS 156-28-5: 2-Phenylethylamine hydrochloride [cymitquimica.com]
e 5.NCBI | NLM | NIH [pubmed.ncbi.nlm.nih.gov]

e 6. cdn.caymanchem.com [cdn.caymanchem.com]

o 7. fishersci.ca [fishersci.ca]

o 8. Benzyl Esters [organic-chemistry.org]

 To cite this document: BenchChem. [Technical Safety & Handling Guide: 2-Methoxy-2-
phenylethan-1-amine Hydrochloride[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b2833967/docs#technical-safety-handling-guide-2-
methoxy-2-phenylethan-1-amine-hydrochloride-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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